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Compound of Interest

Compound Name: Tetratriacontane-d70

Cat. No.: B15127751

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetratriacontane-d70 is a deuterated long-chain alkane, valuable as an internal standard in
guantitative analytical methods, particularly in gas chromatography-mass spectrometry (GC-
MS). Its chemical inertness and similarity in physicochemical properties to its non-deuterated
analog, tetratriacontane, make it an excellent tool for correcting variations during sample
preparation and analysis. This application note provides a detailed protocol for the preparation
of Tetratriacontane-d70 stock solutions to ensure accurate and reproducible results in
research and drug development applications.

Data Presentation

A summary of the key quantitative data for Tetratriacontane-d70 is presented in the table
below for easy reference.
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Property Value Source
Chemical Formula CD3(CD2)32CD3 [1112]
Molecular Weight 549.35 g/mol [1]

CAS Number 1219805-47-6 [1]12113]
Isotopic Enrichment =99 atom % D [1112]
Chemical Purity >98% [3]
Appearance White Solid [2]
Storage Temperature Room Temperature [11[3]

Experimental Protocol

This protocol details the materials, equipment, and step-by-step procedure for preparing a 1

mg/mL stock solution of Tetratriacontane-d70.

Materials and Equipment

Tetratriacontane-d70 (solid)

High-purity n-hexane (or other suitable nonpolar solvent such as toluene or heptane)
Analytical balance (readable to at least 0.01 mg)

Volumetric flask (e.g., 10 mL, Class A)

Glass beaker

Spatula

Glass Pasteur pipette or syringe

Ultrasonic bath

Hot plate/stirrer (with gentle heating capability)
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e Fume hood

o Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant
gloves

Safety Precautions

Work in a well-ventilated fume hood.

e Wear appropriate PPE to avoid skin and eye contact.
e n-Hexane is flammable; keep away from ignition sources.

o Consult the Safety Data Sheet (SDS) for Tetratriacontane and the chosen solvent for
complete safety information. Although a specific SDS for the deuterated compound is not
widely available, the SDS for the non-deuterated tetratriacontane should be consulted for
handling guidelines.[4][5][6]

Stock Solution Preparation (1 mg/mL)

» Weighing: Accurately weigh 10 mg of Tetratriacontane-d70 into a clean, dry glass beaker.
o Initial Solvent Addition: Add approximately 5-7 mL of n-hexane to the beaker.
 Dissolution:

o Place the beaker on a hot plate/stirrer and gently warm the solvent to approximately 30-
40°C. Caution: Do not overheat the flammable solvent.

o Stir the solution with a magnetic stir bar until the solid appears to be mostly dissolved.

o Transfer the beaker to an ultrasonic bath and sonicate for 10-15 minutes to ensure
complete dissolution of the waxy solid. Visually inspect the solution to ensure no solid
particles remain.

o Transfer to Volumetric Flask: Carefully transfer the solution from the beaker to a 10 mL Class
A volumetric flask using a glass Pasteur pipette or syringe.
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e Rinsing: Rinse the beaker with small portions of fresh n-hexane (approximately 1-2 mL each
time) and transfer the rinsings to the volumetric flask. Repeat this step 2-3 times to ensure all

the compound is transferred.

e Dilution to Volume: Allow the solution in the volumetric flask to return to room temperature.
Then, add n-hexane to the flask until the bottom of the meniscus is level with the calibration

mark.

» Homogenization: Cap the volumetric flask and invert it several times to ensure the solution is

homogeneous.

o Storage: Transfer the stock solution to a properly labeled amber glass vial with a PTFE-lined
cap. Store at room temperature in a dark, dry place.[1] The solution is stable under these
conditions, but it is recommended to re-analyze for chemical purity after an extended period.

[1]

Mandatory Visualization
Experimental Workflow Diagram

The following diagram illustrates the logical workflow for the preparation of the
Tetratriacontane-d70 stock solution.
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Caption: Workflow for preparing Tetratriacontane-d70 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15127751?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

